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Compound of Interest

Compound Name: Red 9

Cat. No.: B1171698 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical waste is a critical aspect of laboratory operations. This

document provides essential, step-by-step guidance for the proper disposal of Red 9, also

known as Disperse Red 9. Adherence to these procedures is vital for personnel safety and

environmental protection.

Chemical and Physical Properties of Red 9
A summary of the key quantitative data for Disperse Red 9 is presented below. This information

is crucial for a comprehensive understanding of the substance's characteristics to ensure safe

handling and disposal.

Property Value

CAS Number 82-38-2[1][2]

Molecular Formula C15H11NO2[1][2]

Molecular Weight 237.25334 g/mol

Appearance Red powder[1][2]

Melting Point 170 - 172 °C[3]

Boiling Point 379.79 °C (estimate)[3]
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Standard Disposal Procedures for Red 9
The recommended method for the disposal of Red 9 is through a licensed professional waste

disposal service.[3] This ensures that the waste is managed in accordance with all applicable

national and local regulations.

For Unused or Surplus Red 9:

Contact a Licensed Disposal Company: Arrange for the collection and disposal of the

chemical waste.[3][4]

Incineration: A common disposal method is to dissolve or mix the material with a combustible

solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[3]

For Spills and Contaminated Materials:

Avoid Dust Formation: When cleaning up spills, take care to avoid creating dust.[1][3]

Containment: Sweep or shovel the spilled material into a suitable, closed container for

disposal.[1][3]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including gloves,

safety glasses, and, if necessary, respiratory protection, when handling spills.[1]

Dispose of Contaminated Items: Any materials, including personal protective equipment, that

have come into contact with Red 9 should be treated as hazardous waste and disposed of

accordingly. Contaminated packaging should be disposed of as the unused product.[3][4]

Experimental Protocols
Currently, there are no standardized experimental protocols for the disposal of Red 9 beyond

the recommended professional disposal methods. Laboratory-specific disposal protocols

should be developed in consultation with the institution's environmental health and safety

(EHS) department and the licensed waste disposal contractor.

Disposal Workflow
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The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Red 9 waste in a laboratory setting.

Red 9 Waste Stream

Identify Red 9 Waste
(Unused, Spilled, or Contaminated Material)

Is it a spill?

Contain and Clean Up Spill
- Avoid dust formation
- Use appropriate PPE

- Place in a sealed container

Yes

Package and Label Waste
- Use suitable, closed containers

- Label clearly as 'Hazardous Waste - Red 9'

No

Contact Licensed Waste Disposal Company

Professional Disposal
(e.g., Incineration)

Disposal Complete
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Caption: Workflow for the proper disposal of Red 9 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

